3-(2-Fluoroethyl)-8-azabicyclo[3.2.1]octane

• IUPAC Name: 3-(2-fluoroethyl)-8-azabicyclo[3.2.1]octane
• InChI: InChI=1S/C9H16FN/c10-4-3-7-5-8-1-2-9(6-7)11-8/h7-9,11H,1-6H2
• InChI Key: LCOJMTGKRWZKLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2)CCF
• Molecular Formula: C9H16FN
• Molecular Weight: 157.23 g/mol
• CAS RN: 2137829-05-9

Description

3-(2-Fluoroethyl)-8-azabicyclo[3.2.1]octane, commonly referred to as FE@ABo, is a bicyclic compound that has been extensively studied for its potential use as a therapeutic agent. This compound is a member of the azabicyclooctane family and has a unique structure that makes it an attractive target for drug development. In

Mechanism of Action

Target of Action

The primary target of 3-(2-Fluoroethyl)-8-azabicyclo[32Compounds with the 2-azabicyclo[321]octane core have been found to exhibit high affinity for α4β2 neuronal nicotinic acetylcholine receptors . These receptors play a crucial role in the transmission of signals in the nervous system.

Mode of Action

The exact mode of action of 3-(2-Fluoroethyl)-8-azabicyclo[32It can be inferred from related compounds that it may interact with its targets, possibly neuronal nicotinic acetylcholine receptors, leading to changes in the transmission of signals in the nervous system .

Biochemical Pathways

The specific biochemical pathways affected by 3-(2-Fluoroethyl)-8-azabicyclo[32Given its potential interaction with neuronal nicotinic acetylcholine receptors, it may influence neurotransmitter release and neuronal excitability .

Result of Action

The molecular and cellular effects of 3-(2-Fluoroethyl)-8-azabicyclo[32Based on its potential interaction with neuronal nicotinic acetylcholine receptors, it may modulate neuronal activity and neurotransmitter release .

Advantages and Limitations for Lab Experiments

FE@ABo has several advantages for lab experiments, including its high selectivity for the DAT and its ability to cross the blood-brain barrier. However, the compound has several limitations, including its short half-life and its potential for abuse. These limitations make it challenging to study the long-term effects of FE@ABo on the brain and behavior.

Future Directions

There are several future directions for the study of FE@ABo, including the development of more potent and selective DAT inhibitors, the exploration of the compound's effects on other neurotransmitter systems, and the investigation of the compound's potential for the treatment of other diseases, such as Parkinson's disease and attention deficit hyperactivity disorder. Additionally, future studies should focus on the long-term effects of FE@ABo on the brain and behavior, as well as the potential for abuse and addiction.

Synthesis Methods

The synthesis of FE@ABo involves the reaction of 2-fluoroethylamine with a bicyclic ketone, followed by reduction of the resulting imine. Various routes have been explored for the synthesis of FE@ABo, including the use of different starting materials and reaction conditions. However, the most commonly used method involves the reaction of 2-fluoroethylamine with 2,3,4,5-tetrahydro-1H-3-benzazepin-7-one, followed by reduction with sodium borohydride or lithium aluminum hydride.

Scientific Research Applications

FE@ABo has been extensively studied for its potential as a therapeutic agent for various diseases, including depression, anxiety, and addiction. The compound has been shown to act as a selective inhibitor of the dopamine transporter (DAT), which is responsible for the reuptake of dopamine in the brain. This mechanism of action makes FE@ABo a potential candidate for the treatment of addiction, as dopamine is a key neurotransmitter involved in reward and motivation pathways.